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Compound of Interest

Compound Name: 4-Iodobenzophenone

Cat. No.: B1332398 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides comprehensive, step-by-

step guidance for the safe handling of 4-Iodobenzophenone, including personal protective

equipment (PPE) recommendations, operational procedures, and disposal plans.

Chemical Identifier:

Name: 4-Iodobenzophenone

CAS Number: 6136-66-9[1][2]

Molecular Formula: C13H9IO[2]

Hazard Identification and Classification
4-Iodobenzophenone is classified as a hazardous substance that can cause skin, eye, and

respiratory irritation.[1][2]

GHS Hazard Statements:

H315: Causes skin irritation[1][2]

H319: Causes serious eye irritation[1][2]

H335: May cause respiratory irritation[1][2]
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Signal Word: Warning[1]

Personal Protective Equipment (PPE)
A risk assessment should be conducted for all work activities to ensure the appropriate level of

PPE is used.[3] The following table summarizes the recommended PPE for handling 4-
Iodobenzophenone.

Body Part
Personal Protective
Equipment

Specifications and
Remarks

Eyes/Face
Safety Goggles with side-

shields or Face Shield

Must conform to EN 166 (EU)

or NIOSH (US) standards.[4]

Skin

Chemical-resistant gloves

(e.g., nitrile, neoprene),

Laboratory coat, Chemical-

resistant coveralls

Inspect gloves for tears or

punctures before use. Pant

legs should be worn outside of

boots.[5]

Respiratory
Full-face air-purifying respirator

or NIOSH-approved respirator

Required when engineering

controls are insufficient,

exposure limits are exceeded,

or dust/aerosols are

generated.[4][6]

Footwear
Chemical-resistant, steel-toe

boots or shoes

Leather or canvas shoes

should not be worn.[5]

Operational Plan: Step-by-Step Handling Procedure
1. Pre-Operational Checks:

Ensure a chemical fume hood is available and functioning correctly.

Locate the nearest eyewash station and safety shower and confirm they are accessible and

operational.[7]

Verify that all necessary PPE is available and in good condition.[3]
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Inspect the container of 4-Iodobenzophenone for any damage or leaks.

Ensure the container is clearly labeled with the chemical name and hazard warnings.

2. Donning PPE:

Wear a laboratory coat, ensuring it is fully buttoned.

Put on safety glasses with side shields or chemical splash goggles.

Wear chemical-resistant gloves.

If there is a risk of inhalation, don a suitable respirator.

3. Handling Procedure:

Conduct all manipulations of 4-Iodobenzophenone that may generate dust or aerosols

within a chemical fume hood to minimize inhalation exposure.[1]

Use a spatula for transferring the solid powder. Avoid actions that could create airborne dust.

If preparing a solution, add the solid to the solvent slowly to avoid splashing.

Keep the container tightly closed when not in use.[1]

4. Post-Handling Procedures:

Decontaminate the work area.

Properly remove and dispose of contaminated PPE in designated waste containers.

Wash hands thoroughly with soap and water after handling the chemical, even if gloves were

worn.[8]

Store 4-Iodobenzophenone in a cool, dry, well-ventilated place away from incompatible

materials such as strong bases and acids.[7][8]

First Aid Measures
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Immediate action is crucial in the event of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[4][8]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing.[1][8] If skin

irritation occurs, get medical advice.[1]

Eye Contact

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes, including under

the eyelids.[1][8] Remove contact lenses if

present and easy to do. Continue rinsing.[1]

Seek immediate medical attention.[8]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person.[1] Call a poison center or

doctor if you feel unwell.[8]

Disposal Plan
4-Iodobenzophenone is a halogenated organic compound and must be disposed of as

hazardous chemical waste.

1. Waste Segregation:

Use a designated, clearly labeled waste container for "Halogenated Organic Waste."

Do not mix with non-halogenated organic solvents or other waste streams. This is critical for

proper disposal.[9]

2. Waste Container:
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Use a chemically compatible, leak-proof container with a secure screw-top cap (e.g., high-

density polyethylene or glass).[9]

3. Spills and Cleaning Materials:

In case of a spill, use personal protective equipment.[1]

Sweep up the solid material, avoiding dust formation, and place it in the halogenated waste

container.[1]

Clean the spill area with a damp cloth or paper towel, and dispose of the cleaning materials

in the same hazardous waste container.

4. Disposal of Empty Containers:

Rinse the "empty" container with a suitable solvent (e.g., acetone or ethanol).

The rinsate must be collected and disposed of as halogenated hazardous waste.[9]

5. Final Disposal:

Arrange for the disposal of the waste container through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste contractor.[9]

Visual Workflow for Handling 4-Iodobenzophenone

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_Ethyl_4_iodobenzoate_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://wap.guidechem.com/msds/6136-66-9.html
https://wap.guidechem.com/msds/6136-66-9.html
https://www.benchchem.com/pdf/Proper_Disposal_of_Ethyl_4_iodobenzoate_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Ethyl_4_iodobenzoate_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1332398?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Handling & Disposal

Emergency Procedures

Pre-Operational Checks
- Fume Hood Functional

- Eyewash/Shower Accessible
- PPE Available

Don Personal Protective Equipment
- Lab Coat
- Goggles
- Gloves

- Respirator (if needed)

Handle 4-Iodobenzophenone
- Inside Fume Hood

- Avoid Dust Generation
- Keep Container Closed

Post-Handling Procedures
- Decontaminate Area

- Doff & Dispose of PPE
- Wash Hands

Store Chemical Properly
- Cool, Dry, Ventilated

- Away from Incompatibles

Waste Disposal
- Segregate Halogenated Waste

- Use Labeled Container
- Contact EHS

First Aid Measures
- Inhalation -> Fresh Air
- Skin -> Wash 15+ min
- Eyes -> Rinse 15+ min

- Ingestion -> Rinse Mouth

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 4-Iodobenzophenone.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1332398?utm_src=pdf-body-img
https://www.benchchem.com/product/b1332398?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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